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Compound of Interest

Compound Name: Xylotriose

Cat. No.: B10818074

Ensuring the safe and environmentally responsible disposal of laboratory reagents is a critical
component of research and development. This document provides essential guidance on the
proper disposal procedures for Xylotriose, a hon-hazardous xylooligosaccharide, tailored for
researchers, scientists, and drug development professionals.

Hazard Assessment

Xylotriose is not classified as a hazardous substance according to the Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals.[1] It is a white to off-white, non-
flammable solid that does not present an explosion hazard.[2] While it is not considered
hazardous, proper laboratory practices should always be followed.

Quantitative Data

The following table summarizes the key physical and chemical properties of Xylotriose:
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Property Value Source
Molecular Formula C15H26013 [1112][3]
Molecular Weight 414.36 g/mol [1][2]
Appearance White to off-white solid [2]
N - H20: 125 mg/mL - DMSO:
Solubility [2]
100 mg/mL
Purity >95% [3]

Disposal Procedures

While no special disposal measures are required for Xylotriose itself, it is imperative to
consider any solvents or other chemicals it may be mixed with.[4] Always consult your
institution's specific waste disposal protocols and local regulations.

Step-by-Step Disposal Guidance:

o Assess the Waste Stream: Determine if the Xylotriose is in its pure, solid form or dissolved
in a solvent.

e Pure Xylotriose (Solid):

o If uncontaminated, collect the solid waste in a designated, clearly labeled container for
non-hazardous solid waste.

o Dispose of the container through your institution's established chemical waste program.
» Xylotriose Solutions:

o Agqueous Solutions: If dissolved in water with no other hazardous chemicals, the solution
can typically be disposed of down the drain with copious amounts of water. However,
verify this is permissible under your local wastewater regulations.

o Solvent Solutions: If dissolved in a flammable or hazardous solvent (e.g., DMSO), the
solution must be collected in a designated, labeled container for hazardous chemical
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waste.
o Never pour solutions containing organic solvents down the drain.

o Contaminated Materials: Any materials used to handle Xylotriose (e.g., weigh boats, gloves,
pipette tips) should be assessed for contamination. If they have come into contact with
hazardous chemicals, they should be disposed of as hazardous waste. Otherwise, they can
be disposed of as regular laboratory waste.

Experimental Workflow for Disposal Decision

The following diagram illustrates the decision-making process for the proper disposal of
Xylotriose waste.
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Caption: Decision workflow for Xylotriose disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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